Cas no 1036874-79-9 (4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride)

• Product Name: 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride
• CAS No: 1036874-79-9
• MF: C₁₃H₁₅Cl₂N₃O₂
• MW: 316.183100938797
• CID: 5055626
• Update Time: 2025-10-31

4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride
• 4-(4-aminophenoxy)-N-methylpicolinamide dihydrochloride
• 4-(4-aminophenoxy)-N-methylpyridine-2-carboxamide;dihydrochloride
• 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride

• Inchi： 1S/C13H13N3O2.2ClH/c1-15-13(17)12-8-11(6-7-16-12)18-10-4-2-9(14)3-5-10;;/h2-8H,14H2,1H3,(H,15,17);2*1H
• InChI Key： UVHIFUDHRHLAGM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC(=CC=1)N)C1C=CN=C(C(NC)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 77.2

Additional information on 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride

Comprehensive Overview of 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride (CAS No. 1036874-79-9)

4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride (CAS No. 1036874-79-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of pyridine derivatives, which are known for their diverse biological activities. The presence of both aminophenoxy and carboxamide functional groups in its structure makes it a promising candidate for various therapeutic applications.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in cancer research and personalized medicine. 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride has been studied for its potential role in modulating specific enzymatic pathways, particularly those involved in cell proliferation and inflammation. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy and reduce off-target effects.

The compound's dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This property is critical for drug development, as solubility often dictates bioavailability and pharmacokinetics. Laboratories focusing on high-throughput screening (HTS) and medicinal chemistry have identified this compound as a valuable tool for probing biological mechanisms.

One of the trending topics in the scientific community is the search for novel kinase inhibitors with improved selectivity. 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride has been highlighted in several studies for its potential to inhibit specific kinases implicated in autoimmune diseases and oncology. Its molecular weight and logP value align with the Lipinski's Rule of Five, suggesting favorable drug-like properties.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves the coupling of 4-aminophenol with N-methylpyridine-2-carboxamide, followed by salt formation. This process has been optimized to achieve high yields and purity, as documented in recent peer-reviewed journals. The compound's NMR spectra and mass spectrometry data are well-characterized, aiding in quality control and batch-to-batch consistency.

In the context of drug repurposing, 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride has been evaluated for its off-label applications. For instance, its anti-inflammatory properties are being investigated for potential use in chronic inflammatory conditions, a hot topic in translational medicine. Additionally, its blood-brain barrier (BBB) permeability is under scrutiny for central nervous system (CNS) disorders.

The compound's patent landscape reveals its inclusion in several intellectual property filings, particularly in the realm of targeted therapies. This aligns with the growing interest in precision medicine, where compounds like this are tailored to specific genetic profiles. Its IC50 values against various kinases have been published, providing a foundation for further lead optimization.

Environmental and green chemistry considerations are also relevant when discussing 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride. Researchers are exploring solvent-free synthesis methods to reduce waste and improve sustainability. This aligns with the broader push for eco-friendly pharmaceutical manufacturing.

In summary, 4-(4-Aminophenoxy)-N-methylpyridine-2-carboxamide dihydrochloride (CAS No. 1036874-79-9) represents a versatile compound with broad applicability in drug discovery and biochemical research. Its unique structural features, combined with its pharmacological potential, make it a subject of ongoing investigation. As the scientific community continues to uncover its mechanisms and applications, this compound is poised to play a pivotal role in advancing therapeutic innovations.